Cas no 2640885-06-7 (2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one)
2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-[2-Methyl-6-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinyl]-1-(4-morpholinyl)ethanone
- F6619-5950
- 2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one
- 2640885-06-7
- AKOS040709773
- 2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one
-
- Inchi: 1S/C19H30N6O2/c1-16-20-17(23-4-2-3-5-23)14-18(21-16)24-8-6-22(7-9-24)15-19(26)25-10-12-27-13-11-25/h14H,2-13,15H2,1H3
- InChI Key: BLXFSKBEEGGWTM-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C(CN1CCN(C2C=C(N=C(C)N=2)N2CCCC2)CC1)=O
Computed Properties
- Exact Mass: 374.24302422g/mol
- Monoisotopic Mass: 374.24302422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 65Ų
Experimental Properties
- Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 605.6±55.0 °C(Predicted)
- pka: 10.06±0.50(Predicted)
2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-5950-2μmol |
2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one |
2640885-06-7 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5950-5μmol |
2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one |
2640885-06-7 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5950-10μmol |
2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one |
2640885-06-7 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5950-20μmol |
2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one |
2640885-06-7 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5950-1mg |
2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one |
2640885-06-7 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-5950-2mg |
2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one |
2640885-06-7 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5950-3mg |
2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one |
2640885-06-7 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5950-4mg |
2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one |
2640885-06-7 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-5950-5mg |
2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one |
2640885-06-7 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-5950-10mg |
2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one |
2640885-06-7 | 10mg |
$118.5 | 2023-09-07 |
2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one
Introduction to 2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one (CAS No. 2640885-06-7)
2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2640885-06-7, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a piperazine moiety and a morpholine ring, both of which are well-documented for their role in modulating biological pathways. The presence of a pyrimidine core further enhances its pharmacological profile, suggesting interactions with various targets within cellular systems. Such structural features make it a promising candidate for further exploration in drug discovery.
In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecules that can modulate complex biological processes. Among these, compounds with multi-target binding capabilities are particularly sought after due to their potential to address multifaceted diseases more effectively. The 2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one structure exemplifies this trend, as it incorporates multiple pharmacophoric elements that could interact with different receptors or enzymes.
One of the most compelling aspects of this compound is its potential to interact with proteins involved in cancer signaling pathways. Recent studies have highlighted the importance of targeting kinases and other enzymes that drive tumor growth and progression. The pyrimidine and piperazine components of this molecule are particularly relevant in this context, as they have been shown to exhibit inhibitory effects on various kinases. For instance, modifications at the methyl group and the pyrrolidin-1-yl moiety can fine-tune the compound’s binding affinity to specific targets, thereby enhancing its therapeutic efficacy.
Moreover, the morpholine ring in the structure contributes to its solubility and bioavailability, which are critical factors for drug development. Poor solubility can significantly limit a drug’s absorption and distribution within the body, thereby reducing its effectiveness. By incorporating a morpholine moiety, researchers aim to improve these pharmacokinetic properties, ensuring that the compound can reach its target sites in adequate concentrations.
Current research in medicinal chemistry increasingly emphasizes the use of computational methods to predict and optimize molecular interactions. Virtual screening and molecular docking techniques have become indispensable tools in identifying lead compounds like 2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-ylenthanenol) (CAS No. 2640885). These methods allow scientists to simulate how the compound might bind to biological targets, providing valuable insights into its potential mechanisms of action. Such computational approaches have accelerated the drug discovery process, enabling faster identification of promising candidates for further experimental validation.
Experimental validation often involves in vitro assays to assess the compound’s biological activity. These assays can provide quantitative data on how effectively the molecule interacts with its intended targets. For example, enzyme inhibition assays can measure the compound’s ability to block specific enzymatic reactions relevant to disease pathways. Similarly, cell-based assays can evaluate its effects on cellular processes such as proliferation or apoptosis. The results from these experiments are crucial for refining the structure and optimizing its pharmacological properties.
The integration of structural biology techniques has further enhanced our understanding of how small molecules interact with biological systems. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy allow researchers to visualize the molecular interactions at an atomic level. This detailed insight has been instrumental in designing derivatives of 2-{4-[2-Methyl6-(pyrrolidin-l)-yI pyrimidln -4 -yI] piperazin - 1 - yI} - 1 - (morphyllne - 4 - yI) ethan - 1 - one (CAS No. 2640885), ensuring that they can bind more effectively to their targets while minimizing off-target effects.
Recent advancements in synthetic chemistry have also played a pivotal role in accessing complex molecular architectures like this one. Modern synthetic strategies enable the efficient construction of intricate scaffolds while maintaining high levels of purity and yield. This has been particularly important for compounds like 2-{4-[2-Methyl6-(pyrrolidin-l)-yI pyrimidine - 4 - yI] piperazin - 1 - yI} - 1 - (morphyllne - 4 - yI) ethan - 1-one, where subtle structural modifications can significantly impact biological activity.
The potential applications of this compound extend beyond oncology; it may also be explored for other therapeutic areas such as inflammation or neurodegenerative diseases. The versatile nature of its core structure allows for modifications that could tailor its activity toward different disease mechanisms. For instance, altering the electronic properties of the pyrimidine ring might enhance interactions with receptors involved in pain signaling or neuroprotection.
In conclusion,2-{4-[2-Methyl6-(pyrrolidin-l)-yI pyrimidine - 4-yI] piperazin-l-yI} -(morphyllne - 4-yI) ethan-l-one (CAS No. 2640885) represents a fascinating example of how sophisticated molecular design can lead to compounds with significant therapeutic potential. As research continues to uncover new biological targets and develop innovative synthetic methods,this type of molecule will undoubtedly remain at the forefront of pharmaceutical innovation.
2640885-06-7 (2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)